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Compound of Interest

Compound Name: 1-Methylindole-2-carboxylic acid

Cat. No.: B095492

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties,
experimental protocols, and biological relevance of 1-Methylindole-2-carboxylic acid (CAS
16136-58-6). This compound serves as a crucial building block in medicinal chemistry,
particularly in the synthesis of targeted therapeutic agents.[1]

Core Physicochemical Properties

1-Methylindole-2-carboxylic acid is an aromatic carboxylic acid featuring a methyl group on
the indole nitrogen. This substitution enhances its utility as a synthetic intermediate for various
bioactive molecules. It typically presents as a beige or pale yellow crystalline powder.

Quantitative Data Summary

The key physicochemical parameters of 1-Methylindole-2-carboxylic acid are summarized in
the table below for easy reference and comparison.
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Property Value Source(s)

1-Methyl-1H-indole-2-
IUPAC Name L [2][3]
carboxylic acid

CAS Number 16136-58-6 [2][3][4]

Molecular Formula C10HoNO2 [1112][3][4]

Molecular Weight 175.18 g/mol [1]4]

Melting Point 212213 °(.:.(with [4][5]
decomposition)

Boiling Point 389.0 £ 15.0 °C (Predicted)

Density 1.24 - 1.38 g/cm? (Predicted) [5]

pKa 4.19 £ 0.30 (Predicted)

logP (XLogP3) 1.88

Beige to pale yellow crystalline
Appearance
powder

Solubility Profile

Quantitative solubility data for 1-Methylindole-2-carboxylic acid is not extensively reported.
However, based on the properties of the parent compound, indole-2-carboxylic acid, it is
expected to have limited solubility in water (practically insoluble) due to the hydrophobic indole
ring.[6] Its solubility is significantly better in polar organic solvents, particularly Dimethyl
Sulfoxide (DMSO).[7] Experimental protocols for its use as a reactant also indicate solubility in
solvents such as acetone and N,N-Dimethylformamide (DMF).

Experimental Protocols & Methodologies

This section details the methodologies for the synthesis of 1-Methylindole-2-carboxylic acid
and the determination of its key physicochemical properties.

Synthesis of 1-Methylindole-2-carboxylic Acid
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A common route to synthesize 1-Methylindole-2-carboxylic acid involves the N-methylation
of an indole-2-carboxylic acid ester, followed by hydrolysis.

Step 1: N-Methylation of Methyl 1H-indole-2-carboxylate In this step, the nitrogen of the indole

ring is methylated. A typical procedure involves reacting methyl 1H-indole-2-carboxylate with a

methylating agent like dimethyl sulfate in the presence of a base such as potassium carbonate,
using a solvent like dry acetone.[8] The reaction mixture is heated under reflux for an extended
period (e.g., 24 hours) to ensure complete reaction.[8]

Step 2: Hydrolysis of Methyl 1-methyl-1H-indole-2-carboxylate The resulting methyl ester is
then hydrolyzed to the carboxylic acid. This is typically achieved by heating the ester in a
mixture of methanol and water with a strong base, such as sodium hydroxide.[9] After the
reaction is complete, the mixture is cooled and neutralized with an acid (e.g., acetic acid) to a
pH of approximately 6, which precipitates the crude 1-Methylindole-2-carboxylic acid.[9] The
product can then be purified by extraction and recrystallization.

Below is a workflow diagram illustrating this synthetic pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylindole-2-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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